2-Chloro-5-hydroxyisonicotinaldehyde
Overview
Description
2-Chloro-5-hydroxyisonicotinaldehyde is a chemical compound with the CAS Number: 1060804-53-6 . It has a molecular weight of 157.56 and its molecular formula is C6H4ClNO2 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 2-Chloro-5-hydroxyisonicotinaldehyde is 1S/C6H4ClNO2/c7-6-1-4(3-9)5(10)2-8-6/h1-3,10H . The InChI key is HZSDMQCOOUNXRC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-Chloro-5-hydroxyisonicotinaldehyde is a solid at room temperature . The compound should be stored in an inert atmosphere at room temperature .Scientific Research Applications
- Antibacterial Activity : Researchers have investigated the antibacterial potential of 2-Chloro-5-hydroxyisonicotinaldehyde. It may serve as a lead compound for developing novel antibiotics or antimicrobial agents .
- Anticancer Properties : Preliminary studies suggest that this compound exhibits cytotoxic effects against cancer cells. Further research aims to explore its potential as an anticancer drug .
- Building Block for Heterocyclic Compounds : Chemists use 2-Chloro-5-hydroxyisonicotinaldehyde as a versatile building block in the synthesis of various heterocyclic compounds. These compounds find applications in pharmaceuticals, agrochemicals, and materials science .
- Ligand for Metal Ions : The aldehyde group in 2-Chloro-5-hydroxyisonicotinaldehyde can coordinate with metal ions. Researchers have explored its use as a ligand in metal complexes for catalysis or other applications .
- Functional Materials : Scientists have investigated the incorporation of 2-Chloro-5-hydroxyisonicotinaldehyde into functional materials. These materials may have applications in sensors, optoelectronics, or molecular devices .
- Spectroscopic Probes : Researchers have used this compound as a spectroscopic probe to study reaction mechanisms or binding interactions. Its unique spectral properties make it valuable in analytical chemistry .
- Enzyme Inhibition : Some studies have explored the inhibitory effects of 2-Chloro-5-hydroxyisonicotinaldehyde on specific enzymes. Understanding its interactions with enzymes can provide insights into biological processes .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Coordination Chemistry and Metal Complexes
Material Science and Nanotechnology
Analytical Chemistry
Biological Studies
Mechanism of Action
While the exact mechanism of action for 2-Chloro-5-hydroxyisonicotinaldehyde is not available, a similar compound, chloroxylenol, works as a phenol antiseptic. The hydroxyl -OH groups of the chloroxylenol molecule bind to certain proteins on the cell membrane of bacteria, disrupting the membrane and allowing the contents of the bacterial cell to leak out .
Safety and Hazards
properties
IUPAC Name |
2-chloro-5-hydroxypyridine-4-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO2/c7-6-1-4(3-9)5(10)2-8-6/h1-3,10H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZSDMQCOOUNXRC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1Cl)O)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30719118 |
Source
|
| Record name | 2-Chloro-5-hydroxypyridine-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30719118 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.55 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1060804-53-6 |
Source
|
| Record name | 2-Chloro-5-hydroxy-4-pyridinecarboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1060804-53-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-5-hydroxypyridine-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30719118 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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